Cas no 105937-17-5 (1,3-Benzenedicarboxamide, N,N'-bis(3-nitrophenyl)-)

• Product Name: 1,3-Benzenedicarboxamide, N,N'-bis(3-nitrophenyl)-
• CAS No: 105937-17-5
• MF: C₂₀H₁₄N₄O₆
• MW: 406.34836435318
• CID: 1166637
• Update Time: 2024-07-26

1,3-Benzenedicarboxamide, N,N'-bis(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide, N,N'-bis(3-nitrophenyl)-
• N,N'-BIS(3-NITROPHENYL)ISOPHTHALAMIDE
• 1-N,3-N-bis(3-nitrophenyl)benzene-1,3-dicarboxamide
• 1,3-Benzenedicarboxamide, N1,N3-bis(3-nitrophenyl)-

• Inchi： 1S/C20H14N4O6/c25-19(21-15-6-2-8-17(11-15)23(27)28)13-4-1-5-14(10-13)20(26)22-16-7-3-9-18(12-16)24(29)30/h1-12H,(H,21,25)(H,22,26)
• InChI Key： XNLJYGLAIAFHNG-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC([N+]([O-])=O)=C2)=O)=CC=CC(C(NC2=CC=CC([N+]([O-])=O)=C2)=O)=C1

Computed Properties

• Exact Mass: 406.091
• Monoisotopic Mass: 406.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 483.4±40.0 °C(Predicted)
• pka: 11.78±0.70(Predicted)